Cas no 2104240-77-7 (1-hydroxyspiro[3.5]nonane-1-carbonitrile)

• Product Name: 1-hydroxyspiro[3.5]nonane-1-carbonitrile
• CAS No: 2104240-77-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5292808
• Update Time: 2026-03-10

1-hydroxyspiro[3.5]nonane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-hydroxyspiro[3.5]nonane-1-carbonitrile

• Inchi： 1S/C10H15NO/c11-8-10(12)7-6-9(10)4-2-1-3-5-9/h12H,1-7H2
• InChI Key： DUDGTGXBNPWIAZ-UHFFFAOYSA-N
• SMILES： C1(O)(C#N)C2(CCCCC2)CC1

Additional information on 1-hydroxyspiro[3.5]nonane-1-carbonitrile

Exploring the Unique Properties and Applications of 1-hydroxyspiro[3.5]nonane-1-carbonitrile (CAS No. 2104240-77-7)

In the realm of organic chemistry, 1-hydroxyspiro[3.5]nonane-1-carbonitrile (CAS No. 2104240-77-7) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its hydroxyl group and nitrile functionality, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthetic versatility and bioactive potential, making it a subject of ongoing exploration.

The spiro[3.5]nonane core of this compound is particularly noteworthy. Spirocyclic structures are known for their three-dimensional rigidity, which can enhance binding affinity in drug design. The presence of both a hydroxyl group (-OH) and a carbonitrile group (-CN) further expands its reactivity profile, enabling diverse chemical transformations. This dual functionality allows for modifications that can tailor the compound for specific applications, such as intermediate synthesis or ligand development.

Recent trends in green chemistry have also brought 1-hydroxyspiro[3.5]nonane-1-carbonitrile into the spotlight. As industries seek sustainable alternatives to traditional reagents, this compound's potential for atom-efficient reactions and low toxicity aligns with modern environmental goals. Its compatibility with catalytic processes and biodegradable derivatives makes it a candidate for eco-friendly applications, addressing growing consumer demand for green solutions.

From a pharmaceutical perspective, the compound's structural uniqueness offers opportunities in drug discovery. Spirocyclic scaffolds are increasingly prevalent in FDA-approved drugs, particularly in CNS therapeutics and anti-inflammatory agents. The nitrile group in 1-hydroxyspiro[3.5]nonane-1-carbonitrile can serve as a hydrogen bond acceptor, potentially improving drug-target interactions. These attributes have led to its investigation in medicinal chemistry projects, especially those targeting protein-protein interactions.

In material science, the compound's rigid backbone and polar groups make it a promising building block for advanced polymers. Its incorporation into polymeric networks could enhance thermal stability or mechanical strength, addressing needs in high-performance materials. Researchers are exploring its use in specialty coatings and adhesives, where its molecular architecture may impart unique properties.

The synthesis of 1-hydroxyspiro[3.5]nonane-1-carbonitrile typically involves multi-step organic reactions, often starting from cyclohexanone derivatives. Key steps may include spirocyclization and cyanation reactions, with recent advances focusing on catalytic methods to improve yield and selectivity. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, given its structural complexity.

As interest grows in functionalized spiro compounds, 1-hydroxyspiro[3.5]nonane-1-carbonitrile represents a valuable addition to the chemist's toolkit. Its combination of steric constraint and chemical functionality opens doors to innovation across multiple disciplines. Future research may uncover novel applications in asymmetric catalysis or supramolecular chemistry, further solidifying its importance in modern chemical science.

For researchers working with spirocyclic nitriles, understanding the structure-activity relationships of this compound is essential. Computational studies using molecular modeling can predict its conformational preferences and electronic properties, guiding experimental work. Such approaches align with the current emphasis on rational design in chemical development, where property prediction accelerates discovery.

In conclusion, 1-hydroxyspiro[3.5]nonane-1-carbonitrile (CAS No. 2104240-77-7) exemplifies the innovation possible at the intersection of structural complexity and functional diversity. As synthetic methodologies advance and application areas expand, this compound is poised to contribute significantly to advancements in life sciences and material engineering. Its study not only addresses current challenges but also inspires new questions at the frontiers of molecular design.